2-(2,5-Dioxopyrrol-1-yl)-4-methylpentanoic acid

• CAS RN: 62212-18-4
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 2-(2,5-dioxopyrrol-1-yl)-4-methylpentanoic acid
• InChI: InChI=1S/C10H13NO4/c1-6(2)5-7(10(14)15)11-8(12)3-4-9(11)13/h3-4,6-7H,5H2,1-2H3,(H,14,15)
• InChI Key: PFDJJVJCVVVFOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N1C(=O)C=CC1=O

Description

“2-(2,5-Dioxopyrrol-1-yl)-4-methylpentanoic acid” is a chemical compound with the molecular formula C7H7NO4. It is also known by other names such as 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid, 2-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-propionic acid, and maleimidopropionic acid.

Synthesis Analysis

The synthesis of this compound and its derivatives has been studied in the context of developing new anticonvulsants. An optimized coupling reaction was applied to yield several hybrid compounds that showed broad-spectrum activity in widely accepted animal seizure models.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrrolidine-2,5-dione ring attached to a propanoic acid group. The molecular weight is 169.135 Da and the monoisotopic mass is 169.037506 Da.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, it’s known that similar compounds interact with voltage-gated sodium channels and Cav 1.2 (L-type) calcium channels at very high concentrations.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 74.7 Ų and a complexity of 263. It has 1 hydrogen bond donor count, 4 hydrogen bond acceptor count, and 2 rotatable bond count.

Mechanism of Action

The mechanism of action of similar compounds involves inhibition of calcium currents mediated by Cav 1.2 (L-type) channels. This mechanism is thought to contribute to their anticonvulsant properties.